Cas no 2034238-58-7 (N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide)

• Product Name: N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide
• CAS No: 2034238-58-7
• MF: C₁₈H₁₅N₅O₃S
• MW: 381.408401727676
• CID: 6254287
• PubChem ID: 122163040
• Update Time: 2025-07-10

N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide
• N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide
• N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]-4-pyrazol-1-ylbenzenesulfonamide
• CHEMBL4937023
• AKOS032469843
• 2034238-58-7
• N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-4-(1H-pyrazol-1-yl)benzenesulfonamide
• F6574-0502

• Inchi： 1S/C18H15N5O3S/c24-27(25,16-4-2-15(3-5-16)23-10-1-7-21-23)22-12-17-18(20-9-8-19-17)14-6-11-26-13-14/h1-11,13,22H,12H2
• InChI Key： UHXFMLJVQUZGSD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C=CC=N1)(NCC1C(C2=COC=C2)=NC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 381.08956053g/mol
• Monoisotopic Mass: 381.08956053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 111Ų

Additional information on N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide

Comprehensive Overview of N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide (CAS No. 2034238-58-7)

The compound N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide, identified by its CAS number 2034238-58-7, represents a sophisticated sulfonamide derivative with a unique heterocyclic framework. This molecule integrates a furan ring, a pyrazine moiety, and a pyrazole group, making it a subject of significant interest in medicinal chemistry and drug discovery. Its structural complexity and functional diversity align with contemporary research trends targeting small-molecule therapeutics and kinase inhibitors, which are frequently searched topics in scientific databases and AI-driven platforms.

In recent years, the demand for heterocyclic compounds like N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide has surged due to their potential applications in cancer research and inflammatory diseases. The presence of both sulfonamide and pyrazole functionalities is particularly noteworthy, as these groups are often associated with bioactivity and target selectivity. Researchers and pharmaceutical developers frequently inquire about such compounds for their ability to modulate protein-protein interactions or act as allosteric inhibitors, reflecting the compound's relevance in modern drug design.

The synthesis of CAS 2034238-58-7 involves multi-step organic reactions, including cross-coupling and sulfonylation techniques, which are widely discussed in academic forums and patent literature. Its molecular weight and logP values suggest favorable drug-likeness properties, a hot topic in computational chemistry and ADMET prediction tools. Users often search for structure-activity relationships (SAR) of similar compounds, underscoring the need for detailed analyses of its pharmacophore features.

From a commercial perspective, N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-4-(1H-pyrazol-1-yl)benzene-1-sulfonamide is cataloged by specialty chemical suppliers catering to high-throughput screening and fragment-based drug discovery. Its patent status and therapeutic indications are common queries among biotech professionals, highlighting its potential in orphan diseases or precision medicine applications. The compound's solubility and stability profiles also make it a candidate for formulation optimization studies, a trending subtopic in pharmaceutical sciences.

In conclusion, CAS 2034238-58-7 exemplifies the convergence of medicinal chemistry and molecular design, addressing key challenges in drug development. Its multifaceted structure and emerging applications position it as a valuable entity for future research, resonating with frequently searched terms like lead compound optimization and targeted therapy. As the scientific community continues to explore its potential, this compound is poised to contribute to advancements in biomolecular engineering and therapeutic innovation.